Cas no 2172491-71-1 (5-cyclopentyl-2-cyclopropyloxolane-3-carboxylic acid)

• Product Name: 5-cyclopentyl-2-cyclopropyloxolane-3-carboxylic acid
• CAS No: 2172491-71-1
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 6190794
• PubChem ID: 165599652
• Update Time: 2025-08-05

5-cyclopentyl-2-cyclopropyloxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclopentyl-2-cyclopropyloxolane-3-carboxylic acid
• EN300-1609592
• 2172491-71-1

• Inchi： 1S/C13H20O3/c14-13(15)10-7-11(8-3-1-2-4-8)16-12(10)9-5-6-9/h8-12H,1-7H2,(H,14,15)
• InChI Key： CEQZJOFQLZRFLT-UHFFFAOYSA-N
• SMILES： O1C(CC(C(=O)O)C1C1CC1)C1CCCC1

Computed Properties

• Exact Mass: 224.14124450g/mol
• Monoisotopic Mass: 224.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 5-cyclopentyl-2-cyclopropyloxolane-3-carboxylic acid

Introduction to 5-cyclopentyl-2-cyclopropyloxolane-3-carboxylic acid (CAS No. 2172491-71-1)

5-cyclopentyl-2-cyclopropyloxolane-3-carboxylic acid, identified by the CAS number 2172491-71-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. Its unique structural framework, featuring a cyclopentyl and cyclopropyl substituent attached to an oxolane ring with a carboxylic acid functional group, positions it as a versatile scaffold for the development of novel bioactive molecules. The compound's intricate cyclic structure not only contributes to its chemical stability but also offers diverse opportunities for functionalization, making it a valuable candidate for further exploration in drug discovery.

The oxolane core in 5-cyclopentyl-2-cyclopropyloxolane-3-carboxylic acid is particularly noteworthy due to its ability to mimic certain biological moieties, such as lactone structures found in natural products. This structural mimicry has been exploited in the design of various pharmacophores, where the oxolane ring can serve as a key element in interactions with biological targets. The presence of both cyclopentyl and cyclopropyl groups introduces steric and electronic variations that can fine-tune the compound's binding properties, making it an attractive building block for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential bioactivity of 5-cyclopentyl-2-cyclopropyloxolane-3-carboxylic acid with greater accuracy. Studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various diseases. For instance, preliminary virtual screening experiments have indicated that derivatives of this scaffold could interact with enzymes involved in metabolic pathways, potentially leading to applications in the treatment of metabolic disorders.

The carboxylic acid moiety at the 3-position of the oxolane ring provides a reactive site for further chemical modifications, such as esterification or amidation, which can enhance solubility or target specificity. This flexibility has been leveraged in the synthesis of analogs designed to improve pharmacokinetic profiles while maintaining or enhancing biological activity. Such modifications are crucial in the development of lead compounds that can progress through preclinical and clinical evaluations.

In addition to its pharmaceutical potential, 5-cyclopentyl-2-cyclopropyloxolane-3-carboxylic acid has shown promise in material science applications. The rigid cyclic structure and substituents contribute to its mechanical stability, making it a candidate for use in polymer formulations or as a component in specialty coatings. The compound's ability to undergo controlled reactions under mild conditions also makes it suitable for green chemistry initiatives, where sustainable synthetic routes are prioritized.

The synthesis of 5-cyclopentyl-2-cyclopropyloxolane-3-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps often include cyclization reactions to form the oxolane core, followed by selective functionalization to introduce the cyclopentyl and cyclopropyl groups. Advances in catalytic processes have enabled more efficient and scalable production methods, reducing costs and environmental impact.

As research continues to uncover new applications for 5-cyclopentyl-2-cyclopropyloxolane-3-carboxylic acid, collaborations between academic institutions and pharmaceutical companies are becoming increasingly common. These partnerships aim to accelerate the translation of laboratory findings into tangible therapeutic solutions. By combining experimental data with cutting-edge computational tools, scientists are paving the way for innovative drug candidates that address unmet medical needs.

The regulatory landscape for novel compounds like 5-cyclopentyl-2-cyclopropyloxolane-3-carboxylic acid is evolving to accommodate faster timelines for drug development without compromising safety standards. Regulatory agencies are increasingly recognizing the importance of innovative approaches such as adaptive clinical trials and accelerated approval pathways. This shift has created a more conducive environment for compounds with demonstrated potential to enter clinical testing sooner.

In conclusion, 5-cyclopentyl-2-cyclopropyloxolane-3-carboxylic acid (CAS No. 2172491-71-1) represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique features make it a valuable asset in pharmaceutical research, with applications ranging from drug discovery to material science. As scientific understanding advances and synthetic techniques improve, the future prospects for this compound and its derivatives remain bright.